5-methyl-3H-imidazo[4,5-b]pyridin-6-amine

• IUPAC Name: 5-methyl-1H-imidazo[4,5-b]pyridin-6-amine
• InChI: InChI=1S/C7H8N4/c1-4-5(8)2-6-7(11-4)10-3-9-6/h2-3H,8H2,1H3,(H,9,10,11)
• InChI Key: BLIBGQUYZAQULV-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC2=C(C=C1N)NC=N2
• Molecular Formula: C7H8N4
• Molecular Weight: 148.17 g/mol
• CAS RN: 1448064-99-0

Description

“5-methyl-3H-imidazo[4,5-b]pyridin-6-amine” is a chemical compound that belongs to the class of imidazopyridines. It has been studied for its potential therapeutic significance due to its structural resemblance to purines. It has been found to be a part of a series of derivatives designed and synthesized as selective mTOR inhibitors.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the empirical formula C7H8N4. The InChI code for this compound is 1S/C7H8N4/c1-4-5(8)2-6-7(11-4)10-3-9-6/h2-3H,8H2,1H3,(H,9,10,11).

Scientific Research Applications

Molecular Structure and Vibrational Spectra

5-methyl-3H-imidazo[4,5-b]pyridin-6-amine's molecular structure and vibrational energy levels have been studied using density functional theory. This research highlights the compound's potential in understanding hydrogen bonding and molecular interactions, which is crucial in the field of molecular chemistry (Lorenc et al., 2008).

Synthesis of Derivatives

The compound is a versatile base for synthesizing various derivatives. These derivatives, like 2′-deoxyribonucleoside derivatives, have been studied for their structure and potential biological activities, indicating the compound's role in the development of new biochemical molecules (Cristalli et al., 1994).

Antituberculotic Activity

Research has explored the synthesis of derivatives like 1-methyl-1H-2-imidazo[4,5-b]pyridinecarboxylic acid and its potential antituberculotic activity. This indicates the compound's relevance in pharmaceutical research for developing treatments against tuberculosis (Bukowski & Janowiec, 1996).

Regioselective Amination

The regioselective amination of imidazo[4,5-b]pyridines, including this compound, has been achieved, providing access to derivatives with potential pharmaceutical applications (Rosenberg et al., 2013).

Arylation via C–H Bond Activation

Transition-metal-catalyzed arylation of imidazo[4,5-b]pyridines demonstrates the compound's utility in organic synthesis, particularly in forming complex molecular structures (Iaroshenko et al., 2012).

Cyclisation of Azidopyridines

Studies on the cyclisation of azidopyridines to form compounds like 3-methyl-3H-imidazo[4,5-b]pyridine show the versatility of the compound in synthetic organic chemistry (Smalley, 1966).

Antiulcer Agents Synthesis

Imidazo[4,5-b]pyridines have been synthesized as potential antiulcer agents, demonstrating the compound's relevance in the development of new therapeutic drugs (Starrett et al., 1989).

Mechanism of Action

Target of Action

Similar compounds have been found to inhibit intracellular akt activation and its downstream target pras40 .

Mode of Action

It’s known that similar compounds can inhibit the activation of intracellular akt and its downstream target pras40 . This inhibition could potentially lead to changes in cellular processes, including cell growth and survival.

Biochemical Pathways

Related compounds have been shown to affect the pi3k/akt signaling pathway , which plays a crucial role in multiple cellular functions, including cell growth, proliferation, differentiation, motility, survival, and intracellular trafficking.

Result of Action

Similar compounds have been found to cause dna damage and mutation in bacteria .

Biochemical Analysis

Biochemical Properties

5-Methyl-3H-imidazo[4,5-b]pyridin-6-amine plays a significant role in various biochemical reactions. It interacts with several enzymes and proteins, influencing their activity and function. For instance, it has been observed to interact with cytochrome P450 enzymes, which are crucial for the metabolism of many drugs and endogenous compounds . The nature of these interactions often involves binding to the active site of the enzyme, thereby modulating its catalytic activity.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell signaling pathways, gene expression, and cellular metabolism. Studies have shown that this compound can induce DNA damage and mutations in bacterial cells . In mammalian cells, it has been observed to affect cell proliferation and apoptosis, potentially through the modulation of signaling pathways such as NF-kappaB .

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It can bind to specific biomolecules, leading to enzyme inhibition or activation. For example, its interaction with cytochrome P450 enzymes can result in either the inhibition or enhancement of their metabolic activity . Additionally, this compound can influence gene expression by interacting with transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

The stability and effects of this compound over time have been studied in laboratory settings. It has been found to be relatively stable under standard storage conditions, with a melting point of 238-243°C . Its long-term effects on cellular function can vary. In vitro studies have shown that prolonged exposure to this compound can lead to sustained DNA damage and alterations in cell cycle progression .

Dosage Effects in Animal Models

In animal models, the effects of this compound vary with dosage. At lower doses, it may exhibit therapeutic effects, such as anti-inflammatory or anticancer activities . At higher doses, it can cause toxic effects, including hepatotoxicity and nephrotoxicity. These adverse effects are often dose-dependent and can be mitigated by adjusting the dosage regimen.

Metabolic Pathways

This compound is involved in several metabolic pathways. It is primarily metabolized by cytochrome P450 enzymes, which catalyze its oxidation and subsequent conjugation reactions . These metabolic processes can lead to the formation of various metabolites, some of which may retain biological activity.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. It has been observed to accumulate in certain tissues, such as the liver and kidneys, where it can exert its biological effects . The compound’s distribution is influenced by its physicochemical properties, including its solubility and affinity for cellular membranes.

Subcellular Localization

Within cells, this compound is localized to specific subcellular compartments. It has been found to accumulate in the nucleus, where it can interact with DNA and nuclear proteins . This subcellular localization is crucial for its biological activity, as it allows the compound to directly influence gene expression and other nuclear processes.